4-amino-7,8-dihydropteridin-7-one
Overview
Description
“4-amino-7,8-dihydropteridin-7-one” is a compound that is part of the pteridine family . It has been identified in various research and development contexts .
Synthesis Analysis
The synthesis of similar compounds has been studied. For instance, a design of experiments (DoE) analysis of a tandem SnAr-amidation cyclization reaction between 4-chloropyrimidin-5-amine and (S)-N-methylalanine to form (S)-7,8-dimethyl-7,8-dihydropteridin-6 (5H)-one is reported .Molecular Structure Analysis
The structure of quinonoid dihydropterins, which include compounds like “4-amino-7,8-dihydropteridin-7-one”, has been studied . These studies support the ‘ortho’ quinonoid dihydropterin structure over the ‘exocyclic para’ quinonoid and ‘endocyclic ortho’ quinonoid structures .Chemical Reactions Analysis
The rates of oxidation of similar compounds by molecular oxygen to the corresponding quinonoid 7,8-dihydro-6H-pterins, the rates of rearrangement of these to the respective 7,8-dihydro-3H-pterins, and the reduction of these quinonoid dihydropterins by NADH have been reported .Scientific Research Applications
Treatment of Hyperphenylalaninemia
This compound has been designated as an orphan medicine for the treatment of hyperphenylalaninemia in the European Union . This means that the developer will receive scientific and regulatory support from EMA to advance their medicine to the stage where they can apply for a marketing authorization .
Solid-Phase Synthetic Approach
In a report, a solid-phase synthetic approach was employed to prepare variously substituted dihydropteridinones, tetrahydropyrrolopteridinones, and pyrimidodiazepinones, using a versatile building block-4,6-dichloro-5-nitropyrimidine . This approach is highly desirable for defining their structure-activity relationship (SAR) and optimizing pharmacokinetic properties .
Anticancer Activity
Pteridinones and pyrimidodiazepinones represent an important group of heterocyclic compounds that have attracted enormous attention within medicinal research, especially in the last decade . Many of them have been intensively studied as Polo-like kinases inhibitors (serine/threonine kinases playing a crucial role during mitosis, and their deregulation can be observed in many types of tumors) .
Clinical Trials
Dihydropteridinone BI-2536 and pyrimidodiazepinone TAK-960 have reached advanced clinical trials and have been taken into considerable attention due to their anticancer effects in any kind of tumors .
Treatment of HBV and HIV
2-butoxy-7,8-dihydropteridin-6 (5 H )-one analogue GS9620 (Vesatolimod) was discovered as Toll-like receptor agonists being currently under clinical evaluation for the treatment of HBV and HIV positive patients .
Inhibitor of the RNA Interference Pathway
Pyrrolopteridinone ATPA18 was identified as a nontoxic, cell-permeable, and reversible inhibitor of the RNA interference pathway .
Mechanism of Action
Target of Action
The primary targets of 4-amino-7,8-dihydropteridin-7-one are enzymes involved in the biosynthesis of tetrahydrofolate, such as 6-hydroxymethyl-7,8-dihydropterin pyrophosphokinase and dihydrofolate reductase . These enzymes play crucial roles in the metabolic pathways that lead to the production of the coenzyme tetrahydrofolate .
Mode of Action
4-Amino-7,8-dihydropteridin-7-one interacts with its targets by inhibiting their activity . The compound’s inhibitory activity against these enzymes disrupts the normal biosynthesis of tetrahydrofolate, leading to changes in the metabolic pathways .
Biochemical Pathways
The affected pathway is the tetrahydrofolate biosynthesis pathway . Tetrahydrofolate is a coenzyme that plays a vital role in several biochemical reactions, including the synthesis of nucleic acids and certain amino acids. By inhibiting the enzymes involved in its biosynthesis, 4-amino-7,8-dihydropteridin-7-one can disrupt these essential biochemical processes .
Result of Action
The molecular and cellular effects of 4-amino-7,8-dihydropteridin-7-one’s action are primarily due to the disruption of tetrahydrofolate biosynthesis . This disruption can lead to a decrease in the synthesis of nucleic acids and certain amino acids, affecting cellular functions and potentially leading to cell death .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-7,8-dihydropteridin-7-one involves the conversion of 2-amino-4-hydroxy-6-hydroxymethyl-7,8-dihydropteridine to the desired compound through a series of reactions.", "Starting Materials": [ "2-amino-4-hydroxy-6-hydroxymethyl-7,8-dihydropteridine", "Sodium nitrite", "Sodium hydroxide", "Hydrochloric acid", "Sodium dithionite", "Sodium borohydride", "Acetic anhydride", "Acetic acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-amino-4-hydroxy-6-hydroxymethyl-7,8-dihydropteridine in hydrochloric acid and add sodium nitrite to form the diazonium salt.", "Step 2: Add sodium hydroxide to the diazonium salt to form the corresponding phenol.", "Step 3: Reduce the phenol using sodium dithionite to form 2-amino-4-hydroxy-6-hydroxymethyl-7,8-dihydropteridine-5,6-dione.", "Step 4: Reduce the 5,6-dione using sodium borohydride to form 4-amino-7,8-dihydropteridin-7-one.", "Step 5: Acetylate the amino group of 4-amino-7,8-dihydropteridin-7-one using acetic anhydride and acetic acid.", "Step 6: Purify the product using ethanol and water." ] } | |
CAS RN |
22005-66-9 |
Product Name |
4-amino-7,8-dihydropteridin-7-one |
Molecular Formula |
C6H5N5O |
Molecular Weight |
163.1 |
Purity |
95 |
Origin of Product |
United States |
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